2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C21H22N4O4S/c1-28-16-9-7-13(11-17(16)29-2)14-8-10-20(27)25(24-14)12-19(26)23-21-22-15-5-3-4-6-18(15)30-21/h7-11H,3-6,12H2,1-2H3,(H,22,23,26)
• InChI Key: FVHAIXZQASIKTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=NC4=C(S3)CCCC4)OC

Description

This compound is a synthetic heterocyclic derivative featuring a pyridazinone core substituted with a 3,4-dimethoxyphenyl group and an acetamide moiety linked to a (Z)-configured 4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene scaffold. The pyridazinone ring (a six-membered diunsaturated diketone) is known for its pharmacological relevance, including anti-inflammatory and kinase-inhibitory properties, while the benzothiazole moiety is associated with antimicrobial and antitumor activities . The 3,4-dimethoxyphenyl substituent may enhance bioavailability and target binding through hydrophobic interactions, as seen in analogous compounds .

Preparation Methods

The synthesis of 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide involves multiple steps. The synthetic route typically starts with the preparation of the pyridazinone and benzothiazole intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the aromatic rings, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

Similar compounds include other pyridazinone and benzothiazole derivatives. Compared to these compounds, 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide is unique due to its specific structural features, which may confer distinct biological activities and chemical properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize this compound’s structural and functional uniqueness, it is compared to three analogs (Table 1).

Table 1: Comparative Analysis of Structural and Functional Features

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Bioactivity (Reported/Predicted)
2-[3-(3,4-Dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide	C23H22N4O4S	466.51*	Pyridazinone, benzothiazole, dimethoxyphenyl	Kinase inhibition (predicted)
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	C23H25N3O3	391.46	Pyridine, benzodioxan, dimethylaminomethyl	Research use only; unvalidated for medical apps
6-(2-Amino-6-(substituted-phenyl)pyrimidin-4-yl)-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one	C20H17N3O2	331.37	Pyrimidine, benzoxazinone	Anticancer (in vitro)
6-Benzylidenehydrazinotetrazolo[1,5-b]pyridazine	C12H10N6O	254.25	Tetrazolopyridazine, benzylidenehydrazine	Antimicrobial (moderate)

*Calculated based on molecular formula.

Key Insights:

• Structural Diversity: The target compound’s pyridazinone-benzothiazole hybrid distinguishes it from pyridine-based (e.g., ) or tetrazolo-pyridazine analogs (e.g., ). The Z-configuration of the benzothiazole may confer stereoselective binding advantages.
• Bioactivity Potential: While direct bioactivity data for the target compound is unavailable, its pyridazinone core aligns with kinase inhibitors (e.g., imatinib analogs), and the benzothiazole moiety suggests antimicrobial synergy . In contrast, the benzoxazinone derivative demonstrated explicit anticancer activity in vitro.
• Synthetic Complexity : The compound’s synthesis likely involves multi-step coupling (e.g., cesium carbonate-mediated amidation, as in ), contrasting with simpler Schiff base formations in tetrazolo-pyridazines .

Biological Activity

The compound 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its structural characteristics, biological mechanisms, and relevant research findings.

Structural Characteristics

The compound features a complex structure that includes:

• Pyridazinone moiety : Known for its biological activity.
• Dimethoxyphenyl group : Enhances lipophilicity and may influence receptor interactions.
• Benzothiazole derivative : Associated with various pharmacological effects.

Molecular Properties

Property	Value
Molecular Formula	C23H25N3O6
Molecular Weight	439.47 g/mol
LogP	1.7863
Polar Surface Area	83.541 Ų
Hydrogen Bond Acceptors	9
Hydrogen Bond Donors	1

Biological Activity

Research indicates that this compound exhibits a range of biological activities, primarily focusing on anticancer properties and enzyme inhibition.

Anticancer Activity

Several studies have reported the cytotoxic effects of this compound on various cancer cell lines. For instance:

• Cytotoxicity Assays : The compound demonstrated significant antiproliferative activity with GI50 values in the nanomolar range against several cancer cell lines, including HeLa and MDA-MB231 cells. The presence of the methoxy groups was crucial for enhancing this activity .
• Mechanism of Action : The compound appears to induce apoptosis in cancer cells through the activation of caspases, leading to DNA fragmentation and cell cycle arrest at the G2/M phase. This was evidenced by flow cytometry results showing increased apoptosis markers in treated cells .

Enzyme Inhibition

The compound may also act as an inhibitor of specific enzymes involved in cellular signaling pathways:

• Protein Interactions : It is hypothesized that the compound interacts with proteins and nucleic acids, potentially modulating their activity and influencing downstream signaling pathways.

Case Studies and Research Findings

• Study on Cell Cycle Arrest :
  • A study evaluated the effect of the compound on K562 and MDA-MB231 cell lines. Results indicated a significant increase in cells arrested at the G2/M phase after treatment with low concentrations of the compound (5 nM), suggesting its potential as a chemotherapeutic agent .
• Apoptotic Effects :
  • Another investigation focused on the apoptotic effects of the compound on HCT116 and H1299 cells. The study found a dose-dependent increase in caspase activity after treatment, confirming its role in inducing apoptosis .